Cas no 894026-68-7 (3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(oxolan-2-yl)methylurea)

• Product Name: 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(oxolan-2-yl)methylurea
• CAS No: 894026-68-7
• MF: C₁₆H₂₀ClN₃O₃
• MW: 337.801302909851
• CID: 5516736
• Update Time: 2025-10-28

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(oxolan-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-3-(oxolan-2-ylmethyl)urea
• 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(oxolan-2-yl)methylurea

• Inchi： 1S/C16H20ClN3O3/c17-11-3-5-13(6-4-11)20-10-12(8-15(20)21)19-16(22)18-9-14-2-1-7-23-14/h3-6,12,14H,1-2,7-10H2,(H2,18,19,22)
• InChI Key： ONKBFRNXKVIWHD-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(Cl)C=C2)C1)C(NCC1CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(oxolan-2-yl)methylurea

Professional Introduction to Compound with CAS No. 894026-68-7 and Product Name: 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(oxolan-2-yl)methylurea

The compound with the CAS number 894026-68-7 and the product name 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(oxolan-2-yl)methylurea represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a 4-chlorophenyl moiety and an oxopyrrolidinyl core, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

Recent studies in the field of organic chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 5-oxopyrrolidinyl scaffold in this compound is particularly noteworthy, as it has been shown to exhibit promising biological activities in various preclinical models. This scaffold is known for its ability to interact with biological targets in a manner that can modulate cellular processes, making it a valuable component in the development of small-molecule drugs.

The 1-(oxolan-2-yl)methylurea moiety further enhances the structural diversity of this compound, providing additional sites for interaction with biological targets. Urea derivatives are well-documented for their role in drug discovery, often serving as key pharmacophores due to their ability to form hydrogen bonds and other non-covalent interactions with biological molecules. The incorporation of an oxolan group into the molecular framework introduces additional flexibility, which may be exploited to optimize binding affinity and selectivity.

Current research trends in medicinal chemistry emphasize the need for innovative strategies to overcome drug resistance and improve therapeutic efficacy. The compound in question aligns with these trends by incorporating structural elements that have been associated with enhanced pharmacological activity. For instance, the 4-chlorophenyl group is frequently used in drug design due to its ability to influence electronic properties and metabolic stability. This feature may contribute to the compound's potential as a lead molecule for further development.

In vitro studies have begun to explore the biological profile of this compound, focusing on its interaction with relevant enzymes and receptors. Preliminary data suggest that it may exhibit inhibitory activity against certain therapeutic targets, although further investigation is required to fully elucidate its mechanism of action. The combination of structural features such as the 5-oxopyrrolidinyl core and the 1-(oxolan-2-yl)methylurea moiety positions this compound as a candidate for detailed pharmacological characterization.

The synthesis of this compound represents a testament to the progress being made in synthetic organic chemistry. The ability to construct complex molecular architectures like those found in this product underscores the sophistication of modern synthetic methodologies. These advancements are crucial for enabling the discovery and development of novel therapeutic agents that can address unmet medical needs.

As research continues, it is anticipated that compounds like this will play a pivotal role in advancing our understanding of disease mechanisms and developing more effective treatments. The integration of computational chemistry and high-throughput screening techniques will likely accelerate the process of identifying promising candidates for further development. This compound serves as an excellent example of how interdisciplinary approaches can lead to significant breakthroughs in drug discovery.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features may make it suitable for use in agrochemicals or other industrial applications where similar chemical motifs are valued. The versatility of heterocyclic compounds underscores their importance as building blocks in chemical synthesis.

In conclusion, the compound with CAS number 894026-68-7 and product name 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(oxolan-2-yl)methylurea represents a promising candidate for further exploration in medicinal chemistry and drug development. Its complex molecular structure, characterized by functional groups such as the 4-chlorophenyl, 5-oxopyrrolidinyl, and 1-(oxolan-2-yl)methylurea moieties, positions it as a valuable asset in ongoing research efforts. As scientific understanding continues to evolve, compounds like this will undoubtedly contribute to advancements that improve human health and well-being.